Cas no 2856022-49-4 (NND-22121503)

• Product Name: NND-22121503
• CAS No: 2856022-49-4
• MF: C₃₂H₄₈BNO₄Si
• MW: 549.62
• CID: 5145057
• PubChem ID: 166095916
• Update Time: 2026-03-03

NND-22121503 Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-((triisopropylsilyl)ethynyl)naphthalen-2-yl)carbamate
• G65323
• 2856022-49-4
• NND-22121503

• Inchi： 1S/C32H48BNO4Si/c1-21(2)39(22(3)4,23(5)6)18-17-24-15-14-16-25-19-26(34-29(35)36-30(7,8)9)20-27(28(24)25)33-37-31(10,11)32(12,13)38-33/h14-16,19-23H,1-13H3,(H,34,35)
• InChI Key： UASISWDKOMPSAG-UHFFFAOYSA-N
• SMILES： N(C(OC(C)(C)C)=O)C1=CC2=CC=CC(C#C[Si](C(C)C)(C(C)C)C(C)C)=C2C(B2OC(C(O2)(C)C)(C)C)=C1

Computed Properties

• Exact Mass: 549.3445657g/mol
• Monoisotopic Mass: 549.3445657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 903
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8Ų

Additional information on NND-22121503

A Comprehensive Overview of CAS No 285602 and Product NND-

The compound with CAS No is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. Known under the product name , this compound has been the subject of extensive research, particularly in the fields of materials science, pharmaceuticals, and advanced manufacturing.

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The product name reflects its innovative nature and proprietary status within the market. It is designed to meet specific performance criteria across various industries, ensuring compatibility with existing infrastructure while offering enhanced functionality.

In conclusion, CAS No and its corresponding product represent a significant advancement in modern chemistry. With ongoing research uncovering new applications and improving synthesis methods, this compound is poised to play a pivotal role in shaping future technologies across multiple sectors.